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Compound of Interest

Compound Name:
2,6-Dimethyl-4-

fluorophenylboronic acid

CAS No.: 1392512-54-7

Cat. No.: B1425911

Get Quote

An In-depth Examination of CAS 1392512-54-7 for Advanced Research and Drug Development

Introduction
In the landscape of modern medicinal chemistry and organic synthesis, arylboronic acids stand

out as remarkably versatile building blocks. Their prominence is largely due to their pivotal role

in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[1]

[2] Among these valuable reagents, 2,6-Dimethyl-4-fluorophenylboronic acid (CAS

1392512-54-7) has emerged as a compound of significant interest. Its unique substitution

pattern—a fluorine atom flanked by two methyl groups—imparts specific steric and electronic

properties that researchers can leverage to construct complex molecular architectures with

high precision.

This technical guide provides a comprehensive overview of 2,6-Dimethyl-4-
fluorophenylboronic acid, tailored for researchers, scientists, and drug development

professionals. We will delve into its chemical and physical properties, explore its synthesis and

reactivity, and highlight its applications, particularly in the realm of drug discovery.
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Core Chemical and Physical Properties
A thorough understanding of a reagent's fundamental properties is paramount for its effective

and safe use in a laboratory setting. The key physicochemical characteristics of 2,6-Dimethyl-
4-fluorophenylboronic acid are summarized below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis and Mechanistic Considerations
While specific, detailed synthetic procedures for 2,6-Dimethyl-4-fluorophenylboronic acid
are not extensively documented in publicly available literature, its synthesis can be inferred

from established methods for preparing analogous arylboronic acids.[9][10] A common and

effective route involves the lithiation of a suitably substituted aryl halide followed by quenching

with a trialkyl borate ester and subsequent hydrolysis.

A plausible synthetic pathway is outlined below:
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Reaction Setup

Add Aryl Halide, Boronic Acid, Catalyst, Base

Inert Atmosphere

Evacuate and Backfill with N2/Ar

Solvent Addition

Add Degassed Solvent

Reaction

Heat and Stir

Workup

Cool, Dilute, Wash

Purification

Column Chromatography

Purified Biaryl Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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